N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide

• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C21H27N3O/c1-17-8-9-19(16-18(17)2)22-21(25)10-11-23-12-14-24(15-13-23)20-6-4-3-5-7-20/h3-9,16H,10-15H2,1-2H3,(H,22,25)
• InChI Key: MKMCEMPVBAJXIM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3)C

Description

N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide, also known as DMP785, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is not fully understood. However, it has been shown to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has also been shown to modulate the activity of the dopamine system, which is involved in the regulation of reward and motivation. These mechanisms of action may contribute to the anxiolytic, antidepressant, and antipsychotic effects of N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its anxiolytic, antidepressant, and antipsychotic effects. N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. These effects may contribute to the neuroprotective properties of N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has several advantages for lab experiments. It is readily available in high purity and large quantities, making it easy to obtain for scientific research. It has also been extensively studied, and its pharmacological properties are well characterized. However, there are also limitations to the use of N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide in lab experiments. Its mechanism of action is not fully understood, which may limit its potential applications. Additionally, its effects may vary depending on the experimental conditions, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide. One potential direction is the development of novel therapeutic agents based on its pharmacological properties. Another direction is the investigation of its mechanism of action, which may provide insights into the regulation of mood and behavior. Additionally, the effects of N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide on different brain regions and cell types could be explored to better understand its physiological effects. Finally, the development of more selective and potent derivatives of N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide could lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide involves the reaction of 3,4-dimethylphenylhydrazine with 4-phenylpiperazine in the presence of acetic anhydride and triethylamine. The resulting product is then reacted with propionyl chloride to yield N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide. This synthetic method has been optimized to yield high purity N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide in large quantities, making it readily available for scientific research.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of pharmacological activities, including anxiolytic, antidepressant, and antipsychotic effects. N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has also been shown to modulate the activity of the dopamine and serotonin systems, which are involved in the regulation of mood and behavior. These properties make N-(3,4-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide a promising candidate for the development of novel therapeutic agents for the treatment of psychiatric disorders.